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Compound of Interest

Compound Name: Arachidoyl-coa

Cat. No.: B100429

Audience: Researchers, scientists, and drug development professionals.

Introduction Arachidoyl-CoA (C20:0-CoA) is a long-chain saturated acyl-coenzyme A thioester
involved in various metabolic pathways, including fatty acid metabolism and lipid synthesis.
Accurate quantification of Arachidoyl-CoA in biological matrices is crucial for understanding its
physiological and pathological roles. High-Performance Liquid Chromatography (HPLC) is a
robust and widely used technique for the separation and quantification of acyl-CoA species.[1]
[2] This document provides a detailed protocol for the extraction and quantification of
Arachidoyl-CoA from biological samples using reversed-phase HPLC with UV detection.

Principle This method involves the extraction of total acyl-CoAs from tissue or cell
homogenates, followed by solid-phase purification. The purified acyl-CoAs are then separated
by reversed-phase HPLC on a C18 column using a gradient elution program. Quantification is
achieved by monitoring the column eluent at 260 nm, the wavelength at which the adenine
moiety of the coenzyme A molecule exhibits maximum absorbance.[3][4]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Quantification of Arachidoyl-CoA in
Biological Samples by HPLC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100429#quantification-of-arachidoyl-coa-in-
biological-samples-by-hplic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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